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Introduction
Polyquaternium-69 is a sophisticated polymer designed for use in hair styling products, offering

a unique combination of strong, flexible hold, exceptional humidity resistance, and enhanced

sensory attributes. Chemically, it is a polymeric quaternary ammonium salt composed of vinyl

caprolam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPA), and

methacryloylaminopropyl lauryldimonium chloride.[1] Its multifunctional nature allows for the

formulation of high-performance styling lotions and sprays that meet consumer demands for

long-lasting style retention without compromising the natural look and feel of the hair. This

document provides detailed application notes, experimental protocols for performance

evaluation, and formulation guidelines for incorporating Polyquaternium-69 into styling lotions

and sprays.

Key Performance Attributes
Polyquaternium-69 imparts several desirable characteristics to hair styling formulations:

Superior Hold and Durability: It forms a strong, yet flexible film on the hair, providing

excellent style retention throughout the day.
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High Humidity Curl Retention: A key benefit is its ability to resist the effects of high humidity,

preventing curl droop and maintaining the desired hairstyle for extended periods.

Frizz Control: The polymer film helps to smooth the hair cuticle, reducing frizz and flyaways,

even in humid conditions.

Enhanced Shine and Feel: Formulations with Polyquaternium-69 can improve hair shine and

provide a pleasant, non-tacky feel.

Broad Compatibility: It is compatible with a wide range of cosmetic ingredients, including

anionic, cationic, and non-ionic polymers, allowing for formulation flexibility.[2]

Quantitative Performance Data
The performance of Polyquaternium-69 has been substantiated through various instrumental

and sensory evaluations. The following tables summarize key quantitative data, comparing its

performance to industry-standard styling polymers such as PVP K-90 and PVP/VA copolymers.

Table 1: High Humidity Curl Retention

Polymer (in a gel
base)

Concentration (%
solids)

Curl Retention after
8 hours (90% RH)

Curl Retention after
24 hours (90% RH)

Polyquaternium-69 4.0 >95% >90%

PVP K-90 4.0 ~40% <20%

PVP/VA Copolymer 4.0 ~60% ~30%

Data synthesized from industry technical literature.

Table 2: Hair Stiffness by Texture Analysis (Three-Point Bending)
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Polymer (in a gel
base)

Concentration (%
solids)

Stiffness at 50%
RH (g)

Stiffness at 90%
RH (g)

Polyquaternium-69 4.0 ~450 ~300

PVP K-90 4.0 ~350 ~150

PVP/VA Copolymer 4.0 ~400 ~200

Data synthesized from industry technical literature.

Experimental Protocols
To assist researchers in evaluating the performance of Polyquaternium-69 in their own

formulations, detailed protocols for key experiments are provided below.

High Humidity Curl Retention Protocol
Objective: To measure the ability of a styling product to maintain a curl under high humidity

conditions over time.

Materials:

Natural brown European hair tresses (2g, 6 inches)

Teflon mandrels (1/2 inch diameter)

Environmental chamber with controlled temperature and humidity (e.g., 25°C and 90% RH)

Graduated transparent board for measuring curl length

Styling lotion or spray containing Polyquaternium-69

Control styling product (e.g., containing PVP K-90)

Deionized water

Hair clips
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Drying oven

Procedure:

Tress Preparation:

1. Cleanse hair tresses with a 10% sodium lauryl ether sulfate solution and rinse thoroughly

with deionized water.

2. Comb through the wet tresses to remove any tangles.

3. Gently squeeze out excess water by running the tress between the thumb and index

finger.

Product Application:

1. Apply a standardized amount of the test product (e.g., 0.5g of lotion or 4 pumps of spray)

evenly to each hair tress.

Curl Formation:

1. Carefully wind each tress onto a Teflon mandrel, ensuring a uniform coil.

2. Secure the end of the tress to the mandrel with a hair clip.

Drying:

1. Place the wound mandrels in a drying oven at a controlled temperature (e.g., 50°C) until

the tresses are completely dry.

2. Allow the tresses to cool to room temperature before removing them from the mandrels.

Initial Measurement:

1. Carefully remove the clips and slide the curled tresses off the mandrels.

2. Suspend each curl from the bound end on a graduated board and record the initial curl

length (L₀).
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High Humidity Exposure:

1. Place the suspended curls in an environmental chamber set to the desired conditions

(e.g., 25°C and 90% relative humidity).

Data Collection:

1. Record the length of each curl (Lₜ) at specified time intervals (e.g., 1, 2, 4, 8, and 24

hours).

Calculation:

1. Calculate the percentage of curl retention at each time point using the following formula: %

Curl Retention = [(L - Lₜ) / (L - L₀)] x 100 Where:

L = Length of the fully extended hair tress

L₀ = Initial length of the curled tress

Lₜ = Length of the curled tress at a specific time point

Texture Analysis for Hair Stiffness Protocol
Objective: To quantify the stiffness of hair tresses treated with a styling product using a texture

analyzer.

Materials:

Texture Analyzer equipped with a three-point bend fixture

Natural brown European hair tresses (2g, 6 inches), prepared as flat bundles

Styling lotion or spray containing Polyquaternium-69

Control styling product

Deionized water

Environmental chamber for conditioning tresses
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Procedure:

Tress Preparation:

1. Cleanse and rinse hair tresses as described in the curl retention protocol.

2. Comb the tresses to be flat and straight.

Product Application:

1. Apply a standardized amount of the test product (e.g., 0.5g) evenly to each tress.

Drying and Conditioning:

1. Allow the treated tresses to dry overnight in a controlled environment (e.g., 23°C and 50%

RH).

Measurement:

1. Place a single treated hair tress across the two supports of the three-point bend fixture.

2. Initiate the test, where the probe moves down to bend the tress at a constant speed.

3. The instrument records the force (in grams) required to bend the tress. The peak force is

taken as the stiffness value.

Data Analysis:

1. Perform measurements on multiple tresses for each test product to ensure reproducibility.

2. Compare the average stiffness values of tresses treated with the Polyquaternium-69

formulation to the control.

Diagrams
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Caption: Logical relationship of Polyquaternium-69's composition to its performance benefits.
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Caption: Experimental workflow for evaluating styling product performance.
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Formulation Guidelines
Polyquaternium-69 is a versatile polymer that can be readily incorporated into various styling

lotion and spray chassis.

Typical Use Levels:

Styling Lotions: 1.0% - 3.0% (as supplied)

Styling Sprays (non-aerosol): 0.5% - 2.0% (as supplied)

Dispersion: Polyquaternium-69 is water-soluble and can be added to the water phase of a

formulation with moderate agitation. Heating is not required.

pH: The recommended pH range for formulations containing Polyquaternium-69 is 5.5 - 7.5 for

optimal performance and stability.

Example Formulation: High-Performance Styling Lotion

Phase
Ingredient (INCI
Name)

% w/w Function

A Deionized Water q.s. to 100 Vehicle

A Polyquaternium-69 2.0 Styling Polymer

A Glycerin 2.0 Humectant

A Propylene Glycol 3.0 Humectant, Solvent

B Cetearyl Alcohol 1.5 Emulsifier, Thickener

B Glyceryl Stearate 1.0 Emulsifier

B Ceteareth-20 0.5 Emulsifier

C
Phenoxyethanol (and)

Ethylhexylglycerin
1.0 Preservative

C Fragrance 0.2 Fragrance
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Procedure:

Combine the ingredients of Phase A and mix until uniform.

In a separate vessel, combine the ingredients of Phase B and heat to 70-75°C until all solids

are melted.

Add Phase B to Phase A with homogenization.

Cool the emulsion to below 40°C with gentle mixing.

Add the ingredients of Phase C and mix until uniform.

Adjust pH if necessary.

Conclusion
Polyquaternium-69 is a high-performance styling polymer that provides formulators with the

tools to create superior styling lotions and sprays. Its exceptional humidity resistance, strong

and durable hold, and excellent sensory profile make it a valuable ingredient for developing

products that meet the evolving demands of consumers. The provided protocols and

formulation guidelines offer a starting point for researchers and formulators to unlock the full

potential of this innovative polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610179#application-of-polyquaternium-69-in-styling-
lotions-and-sprays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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